Cas no 897467-77-5 (6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

6-Methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a piperazine moiety via a phenoxybenzoyl group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The benzothiazole and piperazine functionalities are known for their roles in enhancing binding affinity and pharmacokinetic properties, while the phenoxybenzoyl group may contribute to selective interactions with biological targets. The methyl substitution at the 6-position can influence metabolic stability and solubility. This compound is of interest for research applications, including the exploration of receptor modulation or enzyme inhibition, owing to its balanced lipophilicity and structural versatility.
6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole structure
897467-77-5 structure
Product name:6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
CAS No:897467-77-5
MF:C25H23N3O2S
MW:429.534024477005
CID:5480909

6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-(6-methyl-2-benzothiazolyl)-1-piperazinyl](2-phenoxyphenyl)-
    • 6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
    • Inchi: 1S/C25H23N3O2S/c1-18-11-12-21-23(17-18)31-25(26-21)28-15-13-27(14-16-28)24(29)20-9-5-6-10-22(20)30-19-7-3-2-4-8-19/h2-12,17H,13-16H2,1H3
    • InChI Key: XWCCVCSMMDLMMD-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=CC=C(C)C=C3S2)CC1)(C1=CC=CC=C1OC1=CC=CC=C1)=O

6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2609-0120-20μmol
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2609-0120-15mg
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2609-0120-10mg
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2609-0120-2μmol
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2609-0120-25mg
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2609-0120-40mg
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2609-0120-5μmol
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2609-0120-20mg
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2609-0120-1mg
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2609-0120-10μmol
6-methyl-2-[4-(2-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole
897467-77-5 90%+
10μl
$69.0 2023-05-16

Additional information on 6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

Research Briefing on 6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS: 897467-77-5)

The compound 6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS: 897467-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the role of 6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole as a promising scaffold for drug development. Its structural features, including the benzothiazole core and the phenoxybenzoyl-piperazine moiety, contribute to its bioactivity. Researchers have explored its interactions with various biological targets, particularly in the context of neurodegenerative diseases and cancer.

One of the key findings from recent publications is the compound's ability to modulate specific signaling pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in cell proliferation, making it a candidate for anticancer therapies. Additionally, its neuroprotective effects have been investigated in models of Alzheimer's disease, where it appears to reduce oxidative stress and amyloid-beta aggregation.

The synthesis of 6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process. These methodological advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results suggest that it has favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Toxicological assessments indicate a manageable safety profile, but comprehensive in vivo studies are still needed.

In conclusion, 6-methyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole represents a versatile and promising compound in medicinal chemistry. Its multifaceted bioactivity and potential applications in treating complex diseases underscore the importance of continued research. Future studies should focus on elucidating its precise mechanisms of action and advancing it through the drug development pipeline.

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